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Compound of Interest

Compound Name: Methyl picolinimidate

Cat. No.: B141921

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl picolinimidate, with the CAS number 19547-38-7, is a heterocyclic compound
belonging to the pyridine family. While direct biological applications of methyl picolinimidate
are not extensively documented in publicly available literature, its significance lies in its role as
a versatile chemical intermediate in organic synthesis. This technical guide provides a
comprehensive overview of its chemical properties, synthesis, and, most notably, its application
as a precursor in the synthesis of more complex molecules, including those with potential
biological activity. Detailed experimental protocols, safety information, and visualizations of its
synthetic utility are presented to support researchers and drug development professionals in
leveraging this compound for novel molecular design and synthesis.

Chemical Properties and Data

Methyl picolinimidate is a colorless to pale-yellow or yellow-brown liquid, semi-solid, or solid.
[1] It is characterized by the following identifiers and properties:
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Property Value Reference

methyl pyridine-2-
IUPAC Name o [1]
carboximidate

Methyl iminopicolinate,
Synonyms o ) [2]
Picolinimidic Acid Methyl Ester

CAS Number 19547-38-7 [2]
Molecular Formula C7HsN20 [2]
Molecular Weight 136.15 g/mol [2]

Colorless to Pale-yellow to
Physical Form Yellow-brown Liquid or Semi- [1]

solid or Solid

2-8°C under an inert

Storage Temperature [1]
atmosphere

Purity >96-97% [1][2]

SMILES COC(=N)C1=CC=CC=N1 [2]
NEGQCMNHXHSFGU-

InChl Key [1]

UHFFFAOYSA-N

Computational Chemistry Data:

Descriptor Value Reference

Topological Polar Surface Area

(TPSA) 45.97 A2 [2]
LogP 1.05337 2]
Hydrogen Bond Acceptors 3 [2]
Hydrogen Bond Donors 1 [2]
Rotatable Bonds 1 [2]
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Synthesis of Methyl Picolinimidate

A common method for the synthesis of methyl picolinimidate involves the reaction of a nitrile
with an alcohol in the presence of a base.

Experimental Protocol: Synthesis from 2-Cyano-6-n-
propylpyridine

This protocol describes the synthesis of a derivative, methyl 2-picolineimidate, which illustrates
the general synthetic approach.

Materials:

e 2-Cyano-6-n-propylpyridine (10 g)

Methanol (100 ml)

Metallic sodium (0.32 g)

Acetic acid (0.82 g)

Ether (200 ml)

Procedure:

A solution of sodium methoxide in methanol is prepared by dissolving 0.32 g of metallic
sodium in 100 ml of methanol.

e 10 g of 2-Cyano-6-n-propylpyridine is dissolved in the prepared sodium methoxide solution.
e The reaction mixture is allowed to stand overnight.

e 0.82 g of acetic acid is added to the mixture.

e The solution is concentrated under reduced pressure.

e The resulting residue is dissolved in 200 ml of ether.
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e Any insoluble materials are removed by filtration.

e The filtrate is concentrated under reduced pressure to yield methyl 2-picolineimidate (11.5 g,
94% vyield).

Applications in Organic Synthesis

The primary utility of methyl picolinimidate is as a precursor for the synthesis of more
complex heterocyclic compounds. Its imidate functional group is reactive towards nucleophiles,
making it a valuable building block.

Synthesis of Triazolones

Methyl picolinimidate can be used to synthesize substituted triazolones, which are
heterocyclic structures of interest in medicinal chemistry.

Materials:

e Methyl picolinimidate (0.80 g, 5.9 mmol)

o Ethyl carbazate (0.61 g, 5.9 mmol)

o Ethanol (for recrystallization)

Procedure:

» Methyl picolinimidate and ethyl carbazate are combined and melted together at 200 °C.
e The molten mixture is stirred for 10 minutes.

e The resulting solid is recrystallized from ethanol to yield 5-(pyridin-2-yl)-2,4-dihydro-3H-1,2,4-
triazol-3-one as a white solid (0.36 g, 37% yield).[2]
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Synthesis of a triazolone from methyl picolinimidate.
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Potential in Drug Discovery: A Structural Analog
Perspective

While direct evidence of the biological activity of methyl picolinimidate is scarce, the
picolinamide scaffold, which is structurally related, has been explored in drug discovery. For
instance, derivatives of N-methylpicolinamide have been investigated as potential antitumor
agents. This suggests that the picolinimidate moiety could serve as a bioisosteric replacement
for the picolinamide in the design of novel therapeutic agents.

Safety and Handling

Methyl picolinimidate is a chemical that requires careful handling in a laboratory setting.

Hazard Statements:

H227: Combustible liquid.[1]

e H302: Harmful if swallowed.

e H315: Causes skin irritation.[1]

o H318: Causes serious eye damage.

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.
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Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[1]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

For complete safety information, refer to the material safety data sheet (MSDS) provided by the
supplier.

Conclusion

Methyl picolinimidate (CAS 19547-38-7) is a valuable chemical intermediate with
demonstrated utility in the synthesis of heterocyclic compounds. While it may not possess
significant intrinsic biological activity, its reactivity makes it a useful building block for the
creation of more complex molecules with potential applications in drug discovery and materials
science. This guide provides researchers with the foundational knowledge of its properties,
synthesis, and synthetic applications, encouraging its further exploration in the development of
novel chemical entities.
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Role of Methyl Picolinimidate in chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Methyl picolinimidate | 19547-38-7 [sigmaaldrich.com]
e 2. chemscene.com [chemscene.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Methyl Picolinimidate
(CAS Number 19547-38-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141921#methyl-picolinimidate-cas-number-19547-
38-7]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b141921?utm_src=pdf-body-img
https://www.benchchem.com/product/b141921?utm_src=pdf-body
https://www.benchchem.com/product/b141921?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh95e087b4?context=bbe
https://www.chemscene.com/product/19547-38-7.html
https://www.benchchem.com/product/b141921#methyl-picolinimidate-cas-number-19547-38-7
https://www.benchchem.com/product/b141921#methyl-picolinimidate-cas-number-19547-38-7
https://www.benchchem.com/product/b141921#methyl-picolinimidate-cas-number-19547-38-7
https://www.benchchem.com/product/b141921#methyl-picolinimidate-cas-number-19547-38-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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